Cas no 2171640-05-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid
• CAS No: 2171640-05-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5944752
• PubChem ID: 165816857
• Update Time: 2025-05-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid
• EN300-1524505
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxy}acetic acid
• 2171640-05-2

• Inchi： 1S/C24H28N2O6/c1-24(2,3)12-20(22(29)26-32-14-21(27)28)25-23(30)31-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： IKMZUYKRGBGZED-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic Acid (CAS No. 2171640-05-2)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid, identified by the CAS number 2171640-05-2, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a dimethylpentanamide moiety, and an acetic acid functional group. The Fmoc group is particularly notable for its role in peptide synthesis as a protecting group for amino acids.

Recent studies have highlighted the importance of Fmoc-containing compounds in the field of medicinal chemistry. The Fmoc group's ability to protect amino groups during peptide synthesis has made it a cornerstone in the development of peptide-based drugs. Researchers have explored the use of this compound in designing novel therapeutic agents, particularly in the context of targeted drug delivery systems. The dimethylpentanamide moiety adds to the molecule's stability and solubility, making it an attractive candidate for various biochemical applications.

In terms of synthesis, this compound is typically derived from a multi-step process involving the coupling of fluorenylmethoxycarbonyl chloride with an appropriate amine derivative. The reaction conditions are carefully optimized to ensure high yields and purity. The presence of the acetic acid group at the terminal position allows for further functionalization, enabling the molecule to serve as a versatile building block in organic synthesis.

The structural complexity of this compound also makes it a valuable tool in materials science. Its unique combination of functional groups enables it to participate in various types of chemical reactions, including esterification, amidation, and conjugation with other biomolecules. Recent advancements in click chemistry have further expanded its utility, as researchers have demonstrated its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential drug carrier. Its ability to form stable complexes with therapeutic agents enhances drug delivery efficiency and reduces side effects. Additionally, its biocompatibility has been validated in several in vitro and in vivo models, paving the way for its application in personalized medicine.

In conclusion, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxy}acetic acid (CAS No. 2171640-05-2) represents a significant advancement in organic chemistry. Its versatile structure and wide-ranging applications make it an essential component in modern chemical research and development.